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Compound of Interest

Compound Name: MTR-106

cat. No.: B12401228

Technical Support Center: MTR-106

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage of MTR-106.

Frequently Asked Questions (FAQs)

Q1: What is MTR-1067

Al: MTR-106 is a substituted quinolone amide compound that functions as a G-quadruplex
stabilizer. It has been investigated as a potential anticancer agent, particularly for the treatment
of BRCA-deficient cancers.

Q2: What are the general recommendations for the long-term storage of solid MTR-1067

A2: For long-term storage, MTR-106 should be stored as a solid in a cool, dry, and dark
environment. It is crucial to keep the compound in a tightly sealed container to prevent
degradation from moisture and air.

Q3: Is there a specific recommended storage temperature for MTR-1067

A3: While specific stability data for MTR-106 is not widely published, information on its close
analog, CX-5461, provides a strong reference. For long-term stability, storing MTR-106 at
-20°C is recommended.[1][2][3] At this temperature, the analogous compound CX-5461 has
shown stability for at least four years.[1]
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Q4: How should I store solutions of MTR-1067

A4: If you have prepared a stock solution of MTR-106 in a solvent such as DMSO, it is
recommended to store it at -80°C for maximum stability.[4] Under these conditions, solutions of
the analogous compound CX-5461 are stable for up to two years.[3] For shorter-term storage
of up to one year, -20°C is also an option.[3]

Summary of Recommended Storage Conditions

Storage . .
Form Duration Container
Temperature
. Tightly sealed, light-
Solid -20°C > 4 years ]
resistant
Solution (e.g., in Tightly sealed, light-
(e -80°C Up to 2 years g. Y ) J
DMSO) resistant vials
Solution (e.g., in Tightly sealed, light-
(&g -20°C Up to 1 year g. Y ) J
DMSO) resistant vials

Troubleshooting Guide

Q: I left my solid MTR-106 at room temperature for an extended period. Is it still usable?

A: The stability of MTR-106 at room temperature for extended periods has not been
determined. To ensure the integrity of your experiments, it is highly recommended to use a
fresh vial of MTR-106 that has been stored under the recommended -20°C conditions. If this is
not possible, consider performing a quality control check, such as HPLC-MS, to assess the
purity of the compound before use.

Q: My MTR-106 solution in DMSO appears to have precipitated after thawing. What should |
do?

A: Precipitation upon thawing can occur if the compound's solubility limit is exceeded or if the
solvent has absorbed moisture. Gently warm the solution to 37°C and vortex to redissolve the
precipitate. If the precipitate does not dissolve, it may indicate degradation or contamination. It
is advisable to prepare a fresh solution from a solid stock.
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Q: I've noticed a change in the color of my solid MTR-106. What does this indicate?

A: A change in color can be a sign of degradation or contamination. This could be due to
exposure to light, moisture, or reactive substances. It is recommended to discard the discolored
compound and use a new, properly stored vial to ensure the reliability of your experimental
results.

Q: How many freeze-thaw cycles can | subject my MTR-106 solution to?

A: To minimize degradation, it is best to limit the number of freeze-thaw cycles. After preparing
a stock solution, it is recommended to aliquot it into smaller, single-use volumes. This practice
will help preserve the integrity of the compound over its shelf life.

Experimental Workflow: Preparing MTR-106 for
Long-Term Storage
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Caption: Workflow for preparing solid and solution forms of MTR-106 for long-term storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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